Cas no 1404754-06-8 (2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid
• CAS No: 1404754-06-8
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• MDL: MFCD19401005
• CID: 4558350
• PubChem ID: 64147188
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxycarbonyl(methyl)amino)-4,4-di methylpentanoic acid
• 2-{[(tert-butoxy)carbonyl](methyl)amino}-4,4-dimethylpentanoic acid
• (R)-Boc-N-Me-tBuAla-OH
• (S)-Boc-N-Me-tBuAla-OH
• Boc-D-N(Me)Ala(tBu)-OH
• Boc-DL-N(Me)Ala(tBu)-OH
• (R,S)-Boc-N-Me-tBuAla-OH
• Z2235810248
• (2R)-4,4-dimethyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoic acid
• 4,4-dimethyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoic acid
• 2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid

• MDL： MFCD19401005
• Inchi： 1S/C13H25NO4/c1-12(2,3)8-9(10(15)16)14(7)11(17)18-13(4,5)6/h9H,8H2,1-7H3,(H,15,16)
• InChI Key： IPXPECOIMFVOLR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C(=O)O)CC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.17835828 g/mol
• Monoisotopic Mass: 259.17835828 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8
• Molecular Weight: 259.34

Additional information on 2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid

Comprehensive Guide to 2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid (CAS No. 1404754-06-8)

2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid (CAS No. 1404754-06-8) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and biochemical applications. This compound belongs to the class of N-Boc-protected amino acids, which are crucial intermediates in the synthesis of complex peptides and drug molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methylamino moiety, makes it highly valuable in modern organic chemistry.

The chemical formula of 2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid is C₁₃H₂₅NO₄, with a molecular weight of 259.34 g/mol. The presence of the Boc group ensures stability during synthetic processes, while the 4,4-dimethylpentanoic acid backbone contributes to its solubility in organic solvents. Researchers often seek this compound for its role in peptide coupling reactions and as a building block for drug discovery projects.

One of the key applications of 2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid is in the field of peptide synthesis. The Boc-protected amino acid is used to introduce specific functional groups into peptide chains, enabling the creation of custom-designed peptides for therapeutic and diagnostic purposes. With the growing interest in biopharmaceuticals and personalized medicine, this compound has gained attention for its potential in developing novel treatments.

Another trending topic in which 2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid plays a role is proteomics research. Scientists utilize this compound to modify peptides and proteins, facilitating studies on protein-protein interactions and enzyme mechanisms. Additionally, its stability under various reaction conditions makes it a preferred choice for solid-phase peptide synthesis (SPPS), a technique widely used in academic and industrial labs.

From a market perspective, the demand for N-Boc-protected amino acids like 2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid is increasing due to advancements in biotechnology and drug development. Pharmaceutical companies and research institutions are actively sourcing high-purity batches of this compound to support their R&D efforts. The rise of AI-driven drug discovery has further amplified interest in specialized building blocks like this, as computational models predict their utility in novel drug candidates.

For researchers working with 2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid, proper storage and handling are essential. The compound should be stored in a cool, dry place, away from moisture and strong oxidizing agents. Its shelf life can be extended by keeping it under inert gas conditions, such as nitrogen or argon. These precautions ensure the integrity of the Boc protecting group and maintain the compound's reactivity for downstream applications.

In summary, 2-{(tert-butoxy)carbonyl(methyl)amino}-4,4-dimethylpentanoic acid (CAS No. 1404754-06-8) is a versatile and valuable compound in synthetic chemistry and life sciences. Its applications span from peptide synthesis to drug discovery, aligning with current trends in biopharmaceutical innovation. As research continues to explore new therapeutic avenues, the importance of high-quality intermediates like this will only grow, making it a critical component in modern laboratories.